Cas no 1154549-27-5 (6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one
• CAS No: 1154549-27-5
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 4573358
• PubChem ID: 136050516
• Update Time: 2025-07-23

6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one
• 4(3H)-Pyrimidinone, 6-ethyl-2-(4-methylphenyl)-

• Inchi： 1S/C13H14N2O/c1-3-11-8-12(16)15-13(14-11)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3,(H,14,15,16)
• InChI Key： UJVYVDKNXJYARD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)=NC(CC)=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one

Introduction to 6-Ethyl-2-(4-Methylphenyl)-3,4-Dihydropyrimidin-4-One (CAS No. 1154549-27-5)

6-Ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one (CAS No. 1154549-27-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The structure of 6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one features a dihydropyrimidinone core with specific substituents that enhance its pharmacological properties.

The synthesis of 6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one typically involves a multistep process, often utilizing the Biginelli reaction or its variants. This reaction is a well-known method for the synthesis of dihydropyrimidinones and involves the condensation of an aldehyde, a β-ketoester, and urea or thiourea under acidic conditions. The specific substituents on the dihydropyrimidinone core can be tailored to optimize the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, 6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one has demonstrated potent antioxidant activity, which further contributes to its anti-inflammatory effects.

Another area of interest is the potential of 6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one could be developed into a novel therapeutic agent for cancer treatment.

In addition to its anti-inflammatory and anticancer properties, 6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neuronal cells from oxidative stress and neurotoxicity induced by various insults such as glutamate excitotoxicity and β-amyloid peptides. These neuroprotective effects make 6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one has also been studied in detail. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, which are essential for its development as an oral therapeutic agent. Furthermore, 6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one has shown low toxicity in animal models, suggesting a favorable safety profile.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and therapeutic potential of 6-ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide crucial data on the compound's pharmacodynamics, pharmacokinetics, and potential side effects.

In conclusion, 6-Ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one (CAS No. 1154549-27-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, anticancer, and neuroprotective properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of 6-Ethyl-2-(4-methylphenyl)-3,4-dihydropyrimidin-4-one will emerge.